Cas no 581812-93-3 (Cyclopropyl(4-(trifluoromethyl)phenyl)methanamine)

• Product Name: Cyclopropyl(4-(trifluoromethyl)phenyl)methanamine
• CAS No: 581812-93-3
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 858815
• PubChem ID: 22337655
• Update Time: 2024-11-03

Cyclopropyl(4-(trifluoromethyl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-cyclopropyl-4-(trifluoromethyl)-
• Cyclopropyl(4-(trifluoromethyl)phenyl)methanamine
• ZQGDJHVPZJFVNX-UHFFFAOYSA-N
• PC449012
• a-Cyclopropyl-4-trifluoromethyl-benzylamine
• alpha-Cyclopropyl-4-(trifluoromethyl)benzylamine
• 1-cyclopropyl-1-[4-(trifluoromethyl)phenyl]methanamine
• cyclopropyl-[4-(trifluoromethyl)phenyl]methanamine
• SCHEMBL4020781
• AKOS012083913
• C78325
• 1-CYCLOPROPYL-1-(4-TRIFLUOROMETHYLPHENYL)METHYLAMINE
• 581812-93-3
• MFCD11848970
• DB-208440
• SB79087
• CS-0160309
• BS-17152

• Inchi： 1S/C11H12F3N/c12-11(13,14)9-5-3-8(4-6-9)10(15)7-1-2-7/h3-7,10H,1-2,15H2
• InChI Key： ZQGDJHVPZJFVNX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1CC1)N)(F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes